![molecular formula C8H7Cl2N3OS B4845865 N-(2,4-dichlorophenyl)-2-formylhydrazinecarbothioamide](/img/structure/B4845865.png)
N-(2,4-dichlorophenyl)-2-formylhydrazinecarbothioamide
Overview
Description
N-(2,4-dichlorophenyl)-2-formylhydrazinecarbothioamide, commonly known as DDTC, is a chemical compound that has been widely used in scientific research. DDTC is a thione derivative of hydrazinecarbothioamide, and it is a yellow crystalline powder that is soluble in organic solvents. DDTC has been used as a chelating agent for various metal ions, and it has been employed in different fields of study, including biochemistry, pharmacology, and environmental science.
Mechanism of Action
The mechanism of action of DDTC involves its ability to form stable complexes with metal ions. DDTC can bind to metal ions through its thione and hydrazinecarbothioamide functional groups, which leads to the formation of a chelate complex. The formation of these complexes can affect the biological activity of metal ions and can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects:
DDTC has been shown to have various biochemical and physiological effects. For example, DDTC has been found to inhibit the activity of copper-containing enzymes, such as cytochrome c oxidase, which is involved in cellular respiration. DDTC has also been shown to affect the levels of metal ions in biological systems, which can lead to changes in gene expression and cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of using DDTC in lab experiments is its ability to form stable complexes with metal ions. This property makes it useful for studying the role of metal ions in biological systems. However, one of the limitations of using DDTC is its potential toxicity. DDTC has been shown to have toxic effects on certain cell types, and its use should be carefully monitored.
Future Directions
There are several future directions for the use of DDTC in scientific research. One area of interest is the development of new chelating agents that can selectively bind to specific metal ions. Another area of interest is the use of DDTC in environmental science, where it can be used to study the fate and transport of metal ions in soil and water systems. Additionally, the use of DDTC in drug delivery systems is an area of active research, where it can be used as a carrier for metal-based drugs.
Scientific Research Applications
DDTC has been used in various scientific research studies, including biochemistry, pharmacology, and environmental science. One of the primary applications of DDTC is as a chelating agent for various metal ions. DDTC can form stable complexes with metal ions, such as copper, zinc, and iron, which makes it useful for studying the role of these metals in biological systems.
properties
IUPAC Name |
N-[(2,4-dichlorophenyl)carbamothioylamino]formamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2N3OS/c9-5-1-2-7(6(10)3-5)12-8(15)13-11-4-14/h1-4H,(H,11,14)(H2,12,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGVNEPGOIHDOJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)NC(=S)NNC=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.